Cas no 1110717-64-0 (3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo4,5-bpyridin-5-yl}carbamoyl)propanoic Acid)

• Product Name: 3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo4,5-bpyridin-5-yl}carbamoyl)propanoic Acid
• CAS No: 1110717-64-0
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 4572100
• PubChem ID: 46741268
• Update Time: 2025-11-01

3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo4,5-bpyridin-5-yl}carbamoyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo4,5-bpyridin-5-yl}carbamoyl)propanoic Acid

• Inchi： 1S/C12H14N4O4/c1-15-7-3-4-8(13-9(17)5-6-10(18)19)14-11(7)16(2)12(15)20/h3-4H,5-6H2,1-2H3,(H,18,19)(H,13,14,17)
• InChI Key： NVORFSCEAWMMGS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1N=C2N(C)C(=O)N(C)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo4,5-bpyridin-5-yl}carbamoyl)propanoic Acid

Introduction to 3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic Acid (CAS No. 1110717-64-0)

3-({1,3-Dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic Acid (CAS No. 1110717-64-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a central imidazopyridine core linked to a carboxylic acid moiety through an amide bond, which imparts it with diverse pharmacological properties.

The imidazopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. In recent years, imidazopyridines have been extensively studied for their therapeutic potential in treating a wide range of diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions. The introduction of the carboxylic acid group in the structure of 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid further enhances its bioavailability and pharmacokinetic properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid as a potent inhibitor of specific kinases involved in cancer progression. Kinases are key enzymes that regulate cell signaling pathways and are often dysregulated in cancer cells. By inhibiting these kinases, 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid can effectively disrupt the aberrant signaling cascades that drive tumor growth and metastasis. This makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid has also shown potential in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and structure. The compound's ability to modulate specific receptors and ion channels involved in neuronal signaling may help to protect against neurodegeneration and improve cognitive function.

The synthesis of 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid involves several well-established chemical reactions. The key steps include the formation of the imidazopyridine core through a multistep synthesis involving cyclization reactions and subsequent functional group manipulations to introduce the carboxylic acid moiety. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

Preclinical studies have demonstrated that 3-({1,3-dimethyl-2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-5-yl}carbamoyl)propanoic acid exhibits favorable pharmacokinetic properties. It has good oral bioavailability and a long half-life in vivo, which are crucial factors for its effectiveness as a therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(1, 3-dimethyl, 2-oxy, imidazo[4, 5-b]pyridin, 5-yloxycarbonyl})propionic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-{(1, 3-dimethyl, 2-oxy, imidazo[4, 5-b]pyridin, 5-yloxycarbonyl})propionic acid (CAS No. 1110717-, 64-, 0) represents a promising candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and potential clinical application.